Cas no 2580198-53-2 (Tert-butyl 2-(1,2,3,6-tetrahydropyridin-4-yl)acetate)

• Product Name: Tert-butyl 2-(1,2,3,6-tetrahydropyridin-4-yl)acetate
• CAS No: 2580198-53-2
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5658415
• PubChem ID: 165889222
• Update Time: 2025-10-30

Tert-butyl 2-(1,2,3,6-tetrahydropyridin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1,2,3,6-tetrahydropyridin-4-yl)acetate
• EN300-27726153
• 2580198-53-2
• Tert-butyl 2-(1,2,3,6-tetrahydropyridin-4-yl)acetate

• Inchi： 1S/C11H19NO2/c1-11(2,3)14-10(13)8-9-4-6-12-7-5-9/h4,12H,5-8H2,1-3H3
• InChI Key： QAJXAHUOBOLCGH-UHFFFAOYSA-N
• SMILES： O(C(CC1=CCNCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 2-(1,2,3,6-tetrahydropyridin-4-yl)acetate

Tert-butyl 2-(1,2,3,6-tetrahydropyridin-4-yl)acetate: A Comprehensive Overview

The compound Tert-butyl 2-(1,2,3,6-tetrahydropyridin-4-yl)acetate, identified by the CAS number 2580198-53-2, is a significant molecule in the field of organic chemistry. This compound belongs to the class of tetrahydropyridines, which are widely studied for their diverse applications in pharmaceuticals and materials science. The structure of this compound is characterized by a tetrahydropyridine ring system substituted with a tert-butyl acetate group at the 4-position. This substitution pattern imparts unique chemical and physical properties to the molecule.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Tert-butyl 2-(1,2,3,6-tetrahydropyridin-4-yl)acetate. Researchers have explored various strategies to optimize the reaction conditions for its preparation. For instance, the use of transition metal catalysts has been reported to significantly enhance the yield and purity of the compound. These findings are particularly relevant for industries relying on large-scale production of tetrahydropyridine derivatives.

The tetrahydropyridine core of this compound plays a pivotal role in its reactivity and functionality. The ring system is known for its ability to undergo various transformations, making it a versatile building block in organic synthesis. For example, studies have demonstrated that Tert-butyl 2-(1,2,3,6-tetrahydropyridin-4-yl)acetate can be employed as an intermediate in the synthesis of bioactive molecules. Its derivatives have shown potential in anti-inflammatory and antioxidant activities.

In terms of applications, this compound has garnered attention in drug discovery programs. The tetrahydropyridine moiety is often associated with neuroprotective effects due to its ability to modulate ion channels and neurotransmitter systems. Recent research has highlighted its potential as a lead compound for developing treatments targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

The chemical stability and solubility properties of Tert-butyl 2-(1,2,3,6-tetrahydropyridin-4-yl)acetate make it an attractive candidate for formulation development in pharmaceuticals. Its ability to dissolve in various solvents facilitates its use in drug delivery systems. Moreover, studies on its pharmacokinetics have provided valuable insights into its bioavailability and metabolic pathways.

From an environmental perspective, the synthesis and disposal of this compound are subject to stringent regulations to minimize ecological impact. Researchers are actively exploring green chemistry approaches to synthesize this compound using renewable resources and energy-efficient methods.

In conclusion, Tert-butyl 2-(1,2,3,6-tetrahydropyridin-4-yl)acetate stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and versatile properties continue to drive innovation across multiple disciplines. As research progresses further into its applications and mechanisms of action, this compound is poised to play an even more significant role in advancing science and technology.